Cas no 247907-33-1 ((2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine)

• Product Name: (2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine
• CAS No: 247907-33-1
• MF: C₁₄H₂₁FN₂O
• MW: 252.327747106552
• CID: 3063974
• PubChem ID: 3151940
• Update Time: 2025-04-21

(2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine
• 247907-33-1
• CS-0333478
• N-(2-fluorobenzyl)-3-(morpholin-4-yl)propan-1-amine
• N-[(2-fluorophenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• N-(2-Fluorobenzyl)-3-morpholinopropan-1-amine
• N-(2-fluorobenzyl)-N-[3-(4-morpholinyl)propyl]amine
• AN-465/41683373
• AKOS000300035
• [(2-fluorophenyl)methyl][3-(morpholin-4-yl)propyl]amine
• SR-01000370465-1
• SR-01000370465
• STK129113

• MDL： MFCD01475414
• Inchi： 1S/C14H21FN2O/c15-14-5-2-1-4-13(14)12-16-6-3-7-17-8-10-18-11-9-17/h1-2,4-5,16H,3,6-12H2
• InChI Key： OHCCFMGQDQLZRO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCCCN1CCOCC1

Computed Properties

• Exact Mass: 252.16379146Da
• Monoisotopic Mass: 252.16379146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

(2-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines